Cas no 1154634-05-5 (3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide)

• Product Name: 3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide
• CAS No: 1154634-05-5
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 4573374
• Update Time: 2025-05-22

3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide

• Inchi： 1S/C13H20N4O/c1-17-6-4-10(5-7-17)16-12-3-2-9(13(15)18)8-11(12)14/h2-3,8,10,16H,4-7,14H2,1H3,(H2,15,18)
• InChI Key： NFMLDHFAHWAGLM-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC2CCN(C)CC2)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide

3-Amino-4-[(1-Methylpiperidin-4-yl)amino]benzamide: A Comprehensive Overview

3-Amino-4-[(1-methylpiperidin-4-yl)amino]benzamide, also known by its CAS registry number 1154634-05-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group at the 3-position and a piperidine derivative at the 4-position of a benzamide backbone. The compound has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The synthesis of 3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide involves a series of well-established organic reactions, including amide bond formation and nucleophilic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of using chiral catalysts to achieve enantioselective synthesis, which is crucial for applications in asymmetric drug design.

In terms of biological activity, 3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead candidate for anti-cancer drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its utility in treating central nervous system disorders.

The structural versatility of 3-amino-4-[(1-methylpiperidin-4-yl)amino]benzamide allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For example, substituting the methyl group on the piperidine ring with other alkyl groups has been shown to significantly alter the compound's pharmacokinetic properties, such as solubility and bioavailability. These findings underscore the importance of systematic structure-property relationship studies in drug discovery.

From a synthetic chemistry perspective, 3-amino-4-[(1-methylpiperidin-4-y)amino]benzamide serves as a valuable intermediate for constructing more complex molecules. Its amide functionality makes it amenable to reactions such as alkylation, acylation, and coupling with other heterocyclic systems. Recent advancements in click chemistry have further expanded the scope of its applications, enabling rapid assembly of bioactive compounds with high precision.

In conclusion, 3-amino-4-)amino]benzamide (CAS No. 1154634